N-Dodecyl-N,N-dimethyl-3-ammonio-1-propanesulfonate

Specification

• CAS No.: 68201-55-8
• Molecular Formula: C17H37NO3S
• Molecular Weight: 335.5 g/mol
• IUPAC Name: 3-[dodecyl(dimethyl)azaniumyl]propane-1-sulfonate
• Standard InChI: InChI=1S/C17H37NO3S/c1-4-5-6-7-8-9-10-11-12-13-15-18(2,3)16-14-17-22(19,20)21/h4-17H2,1-3H3
• Standard InChI Key: IZWSFJTYBVKZNK-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCC[N+](C)(C)CCCS(=O)(=O)[O-]
• Canonical SMILES: CCCCCCCCCCCC[N+](C)(C)CCCS(=O)(=O)[O-]

Introduction

N-Dodecyl-N,N-dimethyl-3-ammonio-1-propanesulfonate, also known as lauryl sulfobetaine or zwittergent 3-12, is a zwitterionic surfactant with a unique chemical structure that provides excellent wetting and dispersing properties. Its molecular formula is C17H37NO3S, and it has a molecular weight of approximately 335.55 g/mol. This compound is widely used in various industries due to its ability to enhance the solubility of hydrophobic substances and stabilize emulsions.

Chemical Identifiers

Identifier	Value
CAS Number	14933-08-5
Molecular Formula	C17H37NO3S
Molecular Weight (g/mol)	335.55
PubChem CID	84703
IUPAC Name	3-[dodecyl(dimethyl)azaniumyl]propane-1-sulfonate

Surfactant Applications

N-Dodecyl-N,N-dimethyl-3-ammonio-1-propanesulfonate is used as a surfactant in various formulations, particularly in the cosmetics and personal care industries. It enhances the solubility of hydrophobic substances, making it an essential component in products requiring high performance.

Biotechnology

In biotechnology, this compound facilitates cell lysis and extraction of biomolecules, such as proteins and nucleic acids. Its ability to solubilize membranes makes it invaluable for researchers working with these biomolecules.

Pharmaceutical Formulations

The compound's ability to stabilize emulsions is crucial in pharmaceutical formulations, improving the delivery of active ingredients in drug development. It enhances the bioavailability of drugs by forming stable mixtures with both hydrophobic and hydrophilic components.

Environmental Applications

N-Dodecyl-N,N-dimethyl-3-ammonio-1-propanesulfonate is used in environmental science for the remediation of contaminated water. It acts as a dispersant, enhancing the bioavailability of pollutants and facilitating their degradation.

Research Findings

Molecular dynamics simulations have been conducted to study the properties of monolayers of N-Dodecyl-N,N-dimethyl-3-ammonio-1-propanesulfonate at the air-water interface. These studies provide insights into the structural and dynamic behavior of the surfactant, which is essential for understanding its applications in various fields.